Cas no 94088-90-1 (Pregna-4,9(11)-diene-3,20-dione,16,17-epoxy-, (16a)-)

• Product Name: Pregna-4,9(11)-diene-3,20-dione,16,17-epoxy-, (16a)-
• CAS No: 94088-90-1
• Molecular Formula: C₂₁H₂₆O₃
• Molecular Weight: 326.42934
• CID: 813111
• PubChem ID: 44154096

Pregna-4,9(11)-diene-3,20-dione,16,17-epoxy-, (16a)- Properties

Names and Identifiers

• Pregna-4,9(11)-diene-3,20-dione,16,17-epoxy-, (16a)-
• 16α,17-Epoxypregna-4,9(11)-diene-3,20-dione
• 16alpha,17-epoxypregna-4,9(11)-diene-3,20-dione
• (1S,2S,6S,7S,11S)-6-acetyl-7,11-dimethyl-5-oxapentacyclo[8.8.0.02,7.04,6.011,16]octadeca-9,15-dien-14-one
• DTXSID50240494
• EINECS 302-093-6
• NS00040023
• 94088-90-1
• DTXCID50162985

• InChIKey： IPXGZQHGJWTQTD-DFBUTHPASA-N
• Inchi： InChI=1S/C21H26O3/c1-12(22)21-18(24-21)11-17-15-5-4-13-10-14(23)6-8-19(13,2)16(15)7-9-20(17,21)3/h7,10,15,17-18H,4-6,8-9,11H2,1-3H3/t15-,17+,18?,19+,20+,21-/m1/s1
• SMILES： CC(=O)C12C(O1)CC3C2(CC=C4C3CCC5=CC(=O)CCC54C)C

Computed Properties

• Exact Mass: 326.188
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 326.188
• Heavy Atom Count: 24
• Complexity: 731
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 46.7A^2

Experimental Properties

• Refractive Index: 1.586
• Boiling Point: 481.8°Cat760mmHg
• Flash Point: 211.7°C
• Density: 1.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids 20-oxosteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 20-oxosteroids